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Compound of Interest

Compound Name: 2-lodo-4-thiocyanatoaniline

Cat. No.: B15202425

Disclaimer: The following information is provided for guidance purposes for researchers,
scientists, and drug development professionals. A specific Safety Data Sheet (SDS) for 2-lodo-
4-thiocyanatoaniline was not located. The data presented here is synthesized from
information available for structurally similar compounds, including 2-Nitro-4-thiocyanatoaniline
and various iodo- and nitroanilines. It is imperative to handle this compound with extreme
caution and to perform a thorough risk assessment before use.

Hazard Identification and Classification

2-lodo-4-thiocyanatoaniline is anticipated to be a hazardous substance. Based on data for
analogous compounds, it is likely to be classified as follows:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if
inhaled.[1][2][3]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][4]

Precautionary Statements:

o Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]
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e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][5]
e Wash skin thoroughly after handling.[2][3]
e Use only outdoors or in a well-ventilated area.[2][5]

Quantitative Data Summary

The following table summarizes key data extrapolated from related compounds.

Parameter Value Source Analogue(s)

2-Nitro-4-thiocyanatoaniline, 2-

Physical State Solid ) -
lodo-4-nitroaniline[4]
Molecular Formula C7HsIN2S N/A
Molecular Weight 276.09 g/mol N/A
Melting Point 113 °C (approx.) 2-Nitro-4-thiocyanatoaniline
) ) 2-lodoaniline, 4-lodoaniline[2]
Storage Temperature Refrigerated, Protect from light

[3]

Strong oxidizing agents, Acids, N N
2-lodoaniline, 4-lodoaniline[2]

[3]

Incompatible Materials Acid anhydrides, Acid

chlorides, Chloroformates

Experimental Protocols

Protocol 1: General Handling and Weighing of 2-lodo-4-thiocyanatoaniline

Scope: This protocol outlines the procedure for safely weighing and preparing 2-lodo-4-
thiocyanatoaniline for experimental use.

Materials:
e 2-lodo-4-thiocyanatoaniline

e Chemical-resistant gloves (e.qg., nitrile)
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o Safety glasses with side shields or goggles|[5]
o Face shield[1]

e Laboratory coat

 Certified chemical fume hood

e Analytical balance

e Spatula

o Weighing paper or container

o Appropriate solvent

» Sealed waste container

Procedure:

o Preparation: Before handling the compound, ensure the chemical fume hood is operational
and the work area is clean and free of clutter. Don all required Personal Protective
Equipment (PPE).

e Transport: Transport the container of 2-lodo-4-thiocyanatoaniline from its storage location
to the chemical fume hood.

» Weighing:

o Place a piece of weighing paper or a suitable container on the analytical balance and tare.

[¢]

Carefully open the container of 2-lodo-4-thiocyanatoaniline inside the fume hood.

[e]

Using a clean spatula, carefully transfer the desired amount of the solid onto the weighing
paper. Avoid generating dust.[1]

[e]

Close the primary container tightly.
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« Dissolution (if required): If the experiment requires a solution, add the weighed solid to a

vessel containing the appropriate solvent inside the fume hood.

e Cleanup:

o Clean the spatula and any contaminated surfaces with an appropriate solvent and wipe

clean.

o Dispose of any contaminated weighing paper, gloves, and wipes in a designated, sealed

hazardous waste container.[1]

e Post-Handling: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[1]

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.[1]

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a physician.[1][3]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][6]

Visualizations
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Caption: Workflow for the safe handling of 2-lodo-4-thiocyanatoaniline.
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Caption: Decision tree for responding to a spill of 2-lodo-4-thiocyanatoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. static.cymitquimica.com [static.cymitquimica.com]

o 2. fishersci.com [fishersci.com]

» 3. fishersci.com [fishersci.com]

e 4. 2-lodo-4-nitroaniline 97 6293-83-0 [sigmaaldrich.com]

e 5. 2-lodo-4-nitroaniline SDS, 6293-83-0 Safety Data Sheets - ECHEMI [echemi.com]
¢ 6. cleanchemlab.com [cleanchemlab.com]

 To cite this document: BenchChem. [Application Notes and Protocols for 2-lodo-4-
thiocyanatoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15202425#safe-handling-and-storage-of-2-iodo-4-
thiocyanatoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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